Aromatic chloride to nitrile transformation: medicinal and synthetic chemistry†

MedChemComm Pub Date: 2010-10-11 DOI: 10.1039/C0MD00135J

Abstract

This review highlights the medicinal and synthetic chemistry relevance of replacing an aromatic chloride motif with an aromatic nitrile. We explore the desirable features that this transformation can bring in a drug design sense and the recent synthetic chemistry advances that effect this replacement in a single step.

Graphical abstract: Aromatic chloride to nitrile transformation: medicinal and synthetic chemistry
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